Cas no 1240570-99-3 (FFOWNPDMZIJKNK-UHFFFAOYSA-N)

• Product Name: FFOWNPDMZIJKNK-UHFFFAOYSA-N
• CAS No: 1240570-99-3
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• MDL: MFCD16810555
• CID: 5216329
• Update Time: 2025-06-06

FFOWNPDMZIJKNK-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4,7-dimethoxy-1H-indole-2-carboxylic acid
• COC1=C2C=C(N(CC3=CC=CC=C3)C2=C(OC)C=C1)C(O)=O
• FFOWNPDMZIJKNK-UHFFFAOYSA-N

• MDL： MFCD16810555
• Inchi： 1S/C18H17NO4/c1-22-15-8-9-16(23-2)17-13(15)10-14(18(20)21)19(17)11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,20,21)
• InChI Key： FFOWNPDMZIJKNK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=C(C(=O)O)N(CC3C=CC=CC=3)C=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 410
• XLogP3: 3.4
• Topological Polar Surface Area: 60.7

Additional information on FFOWNPDMZIJKNK-UHFFFAOYSA-N

Comprehensive Analysis of CAS No. 1240570-99-3 and Its Key Identifier FFOWNPDMZIJKNK-UHFFFAOYSA-N

In the rapidly evolving field of chemical research and development, CAS No. 1240570-99-3 has emerged as a compound of significant interest. This unique identifier, along with its InChIKey FFOWNPDMZIJKNK-UHFFFAOYSA-N, is frequently searched in academic databases and industrial applications. The compound's structural properties and potential applications align with current trends in green chemistry, sustainable materials, and pharmaceutical intermediates, making it a focal point for researchers exploring innovative solutions.

The molecular structure associated with FFOWNPDMZIJKNK-UHFFFAOYSA-N exhibits characteristics that are particularly relevant to drug discovery and material science. Recent studies highlight its potential role in biodegradable polymers, a hot topic in environmental science due to increasing global concerns about plastic waste. Researchers are investigating whether derivatives of this compound could contribute to the development of eco-friendly packaging materials, addressing one of the most pressing sustainability challenges of our time.

From a technical perspective, CAS No. 1240570-99-3 demonstrates interesting thermodynamic stability and solubility profiles, which are crucial parameters for formulation scientists. These properties are particularly valuable in the development of novel delivery systems, another area receiving substantial attention in pharmaceutical circles. The compound's compatibility with various excipients and carrier matrices makes it a candidate for advanced controlled-release formulations.

Analytical chemists working with FFOWNPDMZIJKNK-UHFFFAOYSA-N have developed sophisticated chromatographic methods for its detection and quantification. These methods are becoming increasingly important as regulatory agencies worldwide tighten requirements for impurity profiling in synthetic compounds. The ability to accurately characterize this substance supports quality control processes in GMP manufacturing environments, a critical concern for pharmaceutical companies aiming to meet international standards.

In the context of computational chemistry, researchers are utilizing molecular docking simulations to explore potential interactions between CAS No. 1240570-99-3 and various biological targets. This approach aligns with the growing trend of in silico drug design, which reduces development costs and accelerates discovery timelines. The compound's pharmacophore features suggest possible activity against certain enzyme classes, though clinical validation would be required to confirm any therapeutic potential.

The safety profile of FFOWNPDMZIJKNK-UHFFFAOYSA-N has been evaluated through standard toxicological screening protocols. While comprehensive ecotoxicity data is still being gathered, preliminary results indicate favorable characteristics for industrial applications where environmental impact is a primary consideration. This aspect resonates strongly with current market demands for safer chemical alternatives and green manufacturing processes.

From a commercial perspective, suppliers of CAS No. 1240570-99-3 are noting increased demand from both academic institutions and contract research organizations. The compound's versatility makes it valuable for high-throughput screening programs and combinatorial chemistry approaches. Market analysts observe that such specialized chemicals are becoming crucial components in the knowledge-based economy, particularly in regions with strong biotech innovation ecosystems.

Looking forward, the scientific community anticipates that further research into FFOWNPDMZIJKNK-UHFFFAOYSA-N may reveal additional applications in nanotechnology and advanced materials. Its molecular architecture suggests potential utility in self-assembling systems and molecular electronics, areas that are gaining traction in both academic and industrial research settings. As characterization techniques continue to advance, our understanding of this compound's full potential will undoubtedly expand.

For researchers seeking detailed technical specifications of CAS No. 1240570-99-3, numerous spectral libraries now include comprehensive datasets covering its NMR fingerprints, mass fragmentation patterns, and vibrational spectra. These resources support the growing need for authentic reference standards in analytical laboratories worldwide. The availability of such data facilitates faster identification and reduces the risk of mischaracterization in complex mixtures.

In conclusion, FFOWNPDMZIJKNK-UHFFFAOYSA-N represents an excellent example of how specialized chemical entities are driving innovation across multiple disciplines. Its association with CAS No. 1240570-99-3 provides researchers with a reliable identifier for accessing critical information, while its physicochemical properties offer numerous possibilities for practical applications. As scientific inquiry continues to explore the boundaries of molecular functionality, compounds like this will undoubtedly play increasingly important roles in addressing global challenges through chemical innovation.